![molecular formula C14H8ClFO4 B6406336 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% CAS No. 1261981-00-3](/img/structure/B6406336.png)
2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid (2-CFCA) is a chemical compound with a molecular weight of 291.54 g/mol. It is a white crystalline solid with a melting point of approximately 150°C and a boiling point of approximately 391°C. 2-CFCA is soluble in water, alcohols, and benzene, and is insoluble in ether. It is used in a variety of scientific research applications, including as a reagent in organic synthesis and as a starting material for the synthesis of various organic compounds.
Mechanism of Action
2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% acts as an acid catalyst in organic synthesis reactions. It is also used as a reagent in the synthesis of heterocyclic compounds, such as pyridines and quinolines. In addition, 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Biochemical and Physiological Effects
2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% has no known biochemical or physiological effects. It is used in scientific research applications and is not intended for use in humans or animals.
Advantages and Limitations for Lab Experiments
2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% is a useful reagent in organic synthesis and has a high yield of 95%. It is also relatively stable and has a relatively low melting point, making it easy to handle and store. However, it is insoluble in ether, which can limit its use in some laboratory experiments.
Future Directions
There are a number of potential future directions for 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% research. These include the development of new synthetic methods using 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95%, the use of 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% as a catalyst in the synthesis of other organic compounds, and the use of 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% in the synthesis of pharmaceuticals and agrochemicals. Additionally, further research into the mechanism of action of 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% could lead to new applications for this compound. Finally, further research into the biochemical and physiological effects of 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% could lead to new uses for this compound in medicine.
Synthesis Methods
2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% can be synthesized by the reaction of 5-chloro-2-fluorobenzoic acid with sodium bicarbonate in aqueous solution. The reaction is carried out at a temperature of 80°C and a pH of 8-10. The reaction produces 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% in a yield of approximately 95%.
Scientific Research Applications
2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% is used in a variety of scientific research applications, including as a reagent in organic synthesis and as a starting material for the synthesis of various organic compounds. It is also used as a catalyst in the synthesis of cyclic ethers and as a reagent in the synthesis of heterocyclic compounds. Additionally, 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95% is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Properties
IUPAC Name |
2-(5-carboxy-2-fluorophenyl)-6-chlorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClFO4/c15-10-3-1-2-8(12(10)14(19)20)9-6-7(13(17)18)4-5-11(9)16/h1-6H,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXQKOSIOZHWQAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)C2=C(C=CC(=C2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClFO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10690971 |
Source
|
Record name | 3-Chloro-6'-fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10690971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261981-00-3 |
Source
|
Record name | 3-Chloro-6'-fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10690971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.